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Compound of Interest

Compound Name: BPTU

Cat. No.: B15571646

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPTU (N-[2-[2-(1,1-Dimethylethyl)phenoxy]-3-pyridinyl]-N'-[4-(trifluoromethoxy)phenyl]urea) is
a potent and selective non-nucleotide allosteric antagonist of the P2Y1 receptor.[1][2] The
P2Y1 receptor, a G-protein coupled receptor, plays a crucial role in various physiological
processes, including platelet aggregation and neuromuscular transmission.[1][3][4][5] As a
result, BPTU is a valuable tool in thrombosis research and studies of purinergic signaling in the
gastrointestinal tract.[1][3][5] This document provides detailed protocols for the preparation of
BPTU stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and reproducible
experimental outcomes.

Data Presentation
Physicochemical and Solubility Data of BPTU
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Property Value Source
Molecular Weight 445.43 g/mol

CAS Number 870544-59-5 [2]
Appearance Solid [2]
Purity >98% (HPLC)

Solubility in DMSO 25 mg/mL; Soluble to 100 mM [2]
Storage of Solid Room Temperature or -20°C [6]

Short-term at 4°C; Long-term

Storage of Stock Solution
at -20°C or -80°C

General Lab Practice

Experimental Protocols

Protocol for Preparing a 10 mM BPTU Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of BPTU in DMSO. Adjust

the quantities accordingly for different desired concentrations.

Materials:

o BPTU (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

e Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.

o Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

» Weighing BPTU:

o Carefully weigh 4.45 mg of BPTU solid directly into the tared microcentrifuge tube.

o Record the exact weight.

e Solvent Addition:

o Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the microcentrifuge
tube containing the BPTU.

¢ Dissolution:

o Cap the tube securely.

o Vortex the solution until the BPTU is completely dissolved. Gentle warming in a water bath
(not exceeding 40°C) can be used to aid dissolution if necessary, but is typically not
required due to BPTU's good solubility in DMSO.[2]

» Aliquoting and Storage:

[¢]

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

[¢]

Label each aliquot clearly with the compound name (BPTU), concentration (10 mM),
solvent (DMSO), and date of preparation.

[¢]

For short-term storage (up to a few days), store the aliquots at 4°C.

[¢]

For long-term storage, store the aliquots at -20°C or -80°C.
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Safety Precautions:
e Always work in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct
contact.[7]

Visualizations
BPTU Stock Solution Preparation Workflow
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Workflow for BPTU Stock Solution Preparation
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Caption: Workflow for preparing BPTU stock solutions.
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BPTU Signaling Pathway Inhibition

BPTU as a P2Y1 Receptor Antagonist
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Caption: BPTU's inhibitory action on the P2Y1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/BPTU.html
https://www.caymanchem.com/product/29444/bptu
https://pubmed.ncbi.nlm.nih.gov/27496690/
https://pubmed.ncbi.nlm.nih.gov/27496690/
https://pubmed.ncbi.nlm.nih.gov/27496690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12067450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12067450/
https://portalrecerca.uab.cat/en/publications/bptu-an-allosteric-antagonist-of-p2y1-receptor-blocks-nerve-media/
https://interpriseusa.com/product/bptu-5-mg/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b15571646#preparing-bptu-stock-solutions-in-dmso
https://www.benchchem.com/product/b15571646#preparing-bptu-stock-solutions-in-dmso
https://www.benchchem.com/product/b15571646#preparing-bptu-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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